(3S,7S,14R,23S,27S)-5,13,17,25-Tetraoxo-14-(2-oxo-1-(4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododecan-1-yl)-6,9,12,15-tetraoxa-3-azaoctadecanamido)-4,6,12,18,24,26-hexaazanonacosane-1,3,7,23,27,29-hexacarboxylic acid

• IUPAC Name: (2S)-2-[[(1S)-1-carboxy-5-[[(4R)-5-[[(5S)-5-carboxy-5-[[(1S)-1,3-dicarboxypropyl]carbamoylamino]pentyl]amino]-5-oxo-4-[3-[2-[2-[2-[2-[[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]pentanoyl]amino]pentyl]carbamoylamino]pentanedioic acid
• InChI: InChI=1S/C56H94N12O28/c69-42(57-14-3-1-5-38(51(83)84)61-55(91)63-40(53(87)88)8-11-45(72)73)10-7-37(50(82)59-15-4-2-6-39(52(85)86)62-56(92)64-41(54(89)90)9-12-46(74)75)60-43(70)13-25-93-27-29-95-31-32-96-30-28-94-26-16-58-44(71)33-65-17-19-66(34-47(76)77)21-23-68(36-49(80)81)24-22-67(20-18-65)35-48(78)79/h37-41H,1-36H2,(H,57,69)(H,58,71)(H,59,82)(H,60,70)(H,72,73)(H,74,75)(H,76,77)(H,78,79)(H,80,81)(H,83,84)(H,85,86)(H,87,88)(H,89,90)(H2,61,63,91)(H2,62,64,92)/t37-,38+,39+,40+,41+/m1/s1
• InChI Key: AUAZZCDDSSFAFP-ORLFITTNSA-N
• Canonical SMILES: C1CN(CCN(CCN(CCN1CC(=O)NCCOCCOCCOCCOCCC(=O)NC(CCC(=O)NCCCCC(C(=O)O)NC(=O)NC(CCC(=O)O)C(=O)O)C(=O)NCCCCC(C(=O)O)NC(=O)NC(CCC(=O)O)C(=O)O)CC(=O)O)CC(=O)O)CC(=O)O
• Isomeric SMILES: C1CN(CCN(CCN(CCN1CC(=O)NCCOCCOCCOCCOCCC(=O)N[C@H](CCC(=O)NCCCC[C@@H](C(=O)O)NC(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)NCCCC[C@@H](C(=O)O)NC(=O)N[C@@H](CCC(=O)O)C(=O)O)CC(=O)O)CC(=O)O)CC(=O)O
• Molecular Formula: C56H94N12O28
• Molecular Weight: 1383.4 g/mol

Description

This highly complex macrocyclic compound features a stereospecific architecture with six stereocenters (3S,7S,14R,23S,27S), a tetraazacyclododecane core, and multiple functional groups, including tetraoxo (ketone), hexacarboxylic acid, and polyether-amide chains. The tetraazacyclododecane ring, substituted with three carboxymethyl groups, resembles derivatives of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), a well-known chelator for metal ions like gadolinium (Gd³⁺) in magnetic resonance imaging (MRI) contrast agents .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s structural and functional attributes align with three classes of molecules:

Parameter	Target Compound	DOTA	Cephalosporin Derivatives (e.g., )
Core Structure	Tetraazacyclododecane with tris(carboxymethyl) groups	Tetraazacyclododecane with tetra(carboxymethyl)	β-lactam ring with thiadiazole/tetrazole substituents
Functional Groups	Hexacarboxylic acid, tetraoxo, polyether-amide chain	Tetraacetic acid	Thiadiazole, tetrazole, carboxy groups
Metal Binding	Likely high affinity for Gd³⁺/Cu²⁺ (inferred from DOTA-like core)	High stability with Gd³⁺ (log K = 25.3 for Gd³⁺)	No metal chelation; antibacterial via β-lactam activity
Applications	Hypothesized: MRI contrast agents, radiopharmaceuticals	MRI contrast agents	Antibiotics (e.g., cefazolin)
Solubility	Enhanced by polyether and carboxylic acid groups	Moderate (pH-dependent)	Variable (thiadiazole/tetrazole improves stability)

Key Differentiators

• Chelation Capacity vs. DOTA : The tris(carboxymethyl) substitution on the tetraazacyclododecane core (vs. DOTA’s tetra-substitution) may reduce thermodynamic stability for Gd³⁺ but increase selectivity for smaller ions like Cu²⁺ .
• Multi-Carboxylic Acid Motif : The six carboxylic acid groups enhance water solubility and may allow multivalent metal coordination, contrasting with linear chelators like EDTA.

Research Findings (Inferred from Structural Analogues)

• Metal Binding: The DOTA-like core suggests a high stability constant for Gd³⁺ (log K ~ 20–25), though slightly lower than DOTA due to fewer carboxymethyl groups. The compound may exhibit stronger binding for Cu²⁺ (log K ~ 15–18), comparable to NOTA .
• Pharmacokinetics : The polyether chain could reduce renal clearance, as seen in PEGylated drugs, improving bioavailability for imaging/therapeutic applications .
• Biological Activity: Unlike flavonoids () or cephalosporins (), this compound lacks intrinsic anti-inflammatory or antibacterial activity. Its utility lies in diagnostic imaging or targeted drug delivery.

Critical Analysis of Evidence

• : Focuses on flavonoids and polyphenols with anti-inflammatory properties. While these share structural motifs (e.g., carboxylic acids), their mechanisms differ entirely from the target compound’s metal-chelating function .
• : Describe cephalosporins with thiadiazole/tetrazole groups.
• Gaps in Evidence: No direct studies on the target compound were found. Conclusions rely on extrapolation from DOTA analogues and polyether-amide pharmacokinetics.